Cas no 56632-84-9 (Diplophyllolide)

• Product Name: Diplophyllolide
• CAS No: 56632-84-9
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 2028386
• PubChem ID: 11053496
• Update Time: 2025-04-21

Diplophyllolide Chemical and Physical Properties

Names and Identifiers

• Diplophyllolide
• (3aS)-3a,4,4aβ,7,8,8a,9,9aβ-Octahydro-5,8aα-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• 56632-84-9
• DTXSID901112655
• CHEMBL4243748
• (3aS,4aS,8aS,9aS)-3a,4,4a,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• Diplophyllolide A
• [3aR-(3aalpha,4aalpha,8abeta,9aalpha)]-3a,4,4a,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• [3aS-(3aalpha,4aalpha,8abeta,9aalpha)]-3a,4,4a,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• Isoalloalantolactone

• Inchi： 1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h5,11-13H,2,4,6-8H2,1,3H3/t11-,12+,13-,15-/m0/s1
• InChI Key： PQRAHHQIYITFCT-XFMPKHEZSA-N
• SMILES： O1C(C(=C)[C@H]2[C@@H]1C[C@]1(C)CCC=C(C)[C@H]1C2)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives